N'-[(E)-(5-methylfuran-2-yl)methylidene]pentanehydrazide

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: N-[(E)-(5-methylfuran-2-yl)methylideneamino]pentanamide
• InChI: InChI=1S/C11H16N2O2/c1-3-4-5-11(14)13-12-8-10-7-6-9(2)15-10/h6-8H,3-5H2,1-2H3,(H,13,14)/b12-8+
• InChI Key: NRJDTWFJENANDS-XYOKQWHBSA-N
• Isomeric SMILES: CCCCC(=O)N/N=C/C1=CC=C(O1)C
• Canonical SMILES: CCCCC(=O)NN=CC1=CC=C(O1)C

Description

N’-[(E)-(5-methylfuran-2-yl)methylidene]pentanehydrazide is a Schiff base hydrazone compound. Schiff bases are typically formed by the condensation of primary amines with carbonyl compounds. This specific compound features a furan ring, which is a five-membered aromatic ring containing one oxygen atom, and a hydrazide group, which is a functional group containing a hydrazine moiety bonded to a carbonyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(5-methylfuran-2-yl)methylidene]pentanehydrazide typically involves the condensation reaction between 5-methylfurfural and pentanehydrazide. The reaction is usually carried out in an ethanol solvent under reflux conditions. The reaction mixture is heated to facilitate the formation of the Schiff base hydrazone, and the product is then isolated by filtration and recrystallization .

Industrial Production Methods

While specific industrial production methods for N’-[(E)-(5-methylfuran-2-yl)methylidene]pentanehydrazide are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(5-methylfuran-2-yl)methylidene]pentanehydrazide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan derivatives.

Reduction: The hydrazone group can be reduced to form corresponding amines.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the furan ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic reagents like amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Oxidized furan derivatives.

Reduction: Corresponding amines.

Substitution: Substituted furan derivatives.

Scientific Research Applications

N’-[(E)-(5-methylfuran-2-yl)methylidene]pentanehydrazide has various applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its bioactive properties.

Industry: Utilized in the synthesis of advanced materials and as a precursor for other chemical compounds.

Mechanism of Action

The mechanism of action of N’-[(E)-(5-methylfuran-2-yl)methylidene]pentanehydrazide involves its interaction with molecular targets such as enzymes or receptors. The compound can form stable complexes with metal ions, which can then interact with biological molecules. The hydrazone group can also participate in redox reactions, influencing cellular processes and pathways .

Comparison with Similar Compounds

Similar Compounds

• N’-[(E)-(5-methylfuran-2-yl)methylidene]formohydrazide
• N’-[(E)-[5-(2-nitrophenyl)furan-2-yl]methylidene]pentanehydrazide

Uniqueness

N’-[(E)-(5-methylfuran-2-yl)methylidene]pentanehydrazide is unique due to its specific structure, which combines a furan ring with a hydrazone group. This combination imparts distinct chemical and biological properties, making it valuable for various applications in research and industry .